Cas no 1337201-35-0 (3-bromo-4-(pyrrolidin-3-yl)methylpyridine)
3-bromo-4-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-(pyrrolidin-3-yl)methylpyridine
- 3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine
- EN300-1912800
- 1337201-35-0
-
- Inchi: 1S/C10H13BrN2/c11-10-7-13-4-2-9(10)5-8-1-3-12-6-8/h2,4,7-8,12H,1,3,5-6H2
- InChI Key: NUIDYIIDTXVIJM-UHFFFAOYSA-N
- SMILES: BrC1C=NC=CC=1CC1CNCC1
Computed Properties
- Exact Mass: 240.02621g/mol
- Monoisotopic Mass: 240.02621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 24.9Ų
3-bromo-4-(pyrrolidin-3-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912800-0.05g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1912800-0.1g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1912800-0.25g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1912800-0.5g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1912800-1.0g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1912800-2.5g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1912800-5.0g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1912800-10.0g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1912800-1g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1912800-5g |
3-bromo-4-[(pyrrolidin-3-yl)methyl]pyridine |
1337201-35-0 | 5g |
$3479.0 | 2023-09-17 |
3-bromo-4-(pyrrolidin-3-yl)methylpyridine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 3-bromo-4-(pyrrolidin-3-yl)methylpyridine
Exploring the Properties and Applications of 3-bromo-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337201-35-0)
In the realm of pharmaceutical and chemical research, 3-bromo-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337201-35-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its brominated pyridine core and pyrrolidine substitution, serves as a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.
The molecular structure of 3-bromo-4-(pyrrolidin-3-yl)methylpyridine combines a pyridine ring with a pyrrolidine moiety, creating a scaffold that enhances binding affinity to various enzymes and receptors. This structural synergy makes it valuable for designing compounds with improved pharmacokinetic properties. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in medical research, where modulating neurotransmitter systems is critical. The bromine atom further offers opportunities for functionalization, enabling chemists to diversify its applications.
From a synthetic chemistry perspective, CAS No. 1337201-35-0 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecules. Its compatibility with modern catalytic methods aligns with the growing demand for sustainable and efficient synthetic routes. Industry professionals frequently search for "high-yield synthesis of brominated pyridines" or "pyrrolidine derivatives in drug design," reflecting the compound's relevance in cutting-edge research.
Beyond pharmaceuticals, 3-bromo-4-(pyrrolidin-3-yl)methylpyridine has potential applications in agrochemicals and materials science. Its ability to act as a ligand or building block for functional materials is under investigation, particularly in the development of organic electronics and sensors. As the scientific community shifts toward greener chemistry, this compound's adaptability to environmentally friendly protocols positions it as a candidate for future innovations.
In summary, 3-bromo-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337201-35-0) exemplifies the intersection of medicinal chemistry and advanced synthesis. Its multifaceted utility, combined with the ongoing exploration of its biological and material applications, ensures its continued prominence in scientific discourse. For researchers seeking "novel pyrrolidine-based scaffolds" or "bromopyridine derivatives," this compound offers a promising avenue for discovery and development.
1337201-35-0 (3-bromo-4-(pyrrolidin-3-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)